Cas no 2228646-00-0 (4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid)

4-Hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid is a chiral cyclohexane derivative featuring both a hydroxyl and a carboxylic acid functional group, along with a phenylethyl substituent. This structure imparts stereochemical complexity, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The presence of the carboxylic acid group allows for further derivatization, while the hydroxyl group enhances solubility and reactivity in polar solvents. Its rigid cyclohexane backbone contributes to stability, and the phenylethyl moiety may influence binding affinity in biologically active compounds. This compound is particularly useful in the development of enantioselective catalysts and as a building block for fine chemicals.
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid structure
2228646-00-0 structure
Product Name:4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
CAS No:2228646-00-0
MF:C15H20O3
MW:248.317504882813
CID:6274245
PubChem ID:165969807
Update Time:2025-07-01

4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
    • EN300-1861567
    • 2228646-00-0
    • Inchi: 1S/C15H20O3/c1-11(12-5-3-2-4-6-12)15(14(17)18)9-7-13(16)8-10-15/h2-6,11,13,16H,7-10H2,1H3,(H,17,18)
    • InChI Key: QFQUEJBCLRSVKV-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(=O)O)(C(C)C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 248.14124450g/mol
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57.5Ų

4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1861567-0.05g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
0.05g
$900.0 2023-09-18
Enamine
EN300-1861567-0.1g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
0.1g
$943.0 2023-09-18
Enamine
EN300-1861567-0.25g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
0.25g
$985.0 2023-09-18
Enamine
EN300-1861567-0.5g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
0.5g
$1027.0 2023-09-18
Enamine
EN300-1861567-1.0g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
1g
$1070.0 2023-05-23
Enamine
EN300-1861567-2.5g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
2.5g
$2100.0 2023-09-18
Enamine
EN300-1861567-5.0g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
5g
$3105.0 2023-05-23
Enamine
EN300-1861567-10.0g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
10g
$4606.0 2023-05-23
Enamine
EN300-1861567-1g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
1g
$1070.0 2023-09-18
Enamine
EN300-1861567-5g
4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid
2228646-00-0
5g
$3105.0 2023-09-18

4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid Related Literature

Additional information on 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid

Introduction to 4-Hydroxy-1-(1-Phenylethyl)cyclohexane-1-Carboxylic Acid (CAS No. 2228646-00-0)

4-Hydroxy-1-(1-Phenylethyl)cyclohexane-1-carboxylic acid (CAS No. 2228646-00-0) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring with a hydroxyl group at the 4-position and a carboxylic acid group at the 1-position. Additionally, the 1-position is substituted with a phenylethyl group, which imparts significant steric and electronic effects to the molecule. These structural elements contribute to the compound's stability and reactivity, making it an interesting subject for both academic and industrial research.

Recent studies have explored the potential biological activities of 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid. One notable area of interest is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

Beyond its anti-inflammatory effects, 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in many pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Preliminary studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, indicating its potential as a therapeutic agent in these areas.

In the realm of medicinal chemistry, the structural modifications of 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid have been explored to enhance its pharmacological properties. For instance, substituting different functional groups on the phenylethyl moiety or introducing additional rings can significantly alter the compound's bioavailability, metabolic stability, and target selectivity. These modifications are crucial for optimizing the compound's therapeutic potential and reducing adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further research is needed to fully understand its long-term effects and to identify any potential contraindications or interactions with other medications.

The synthesis of 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid involves several steps, including the formation of the cyclohexane ring, introduction of the hydroxyl group, and attachment of the phenylethyl substituent. Various synthetic routes have been developed to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact. The ability to produce this compound efficiently and sustainably is essential for its commercial viability.

In conclusion, 4-hydroxy-1-(1-phenylethyl)cyclohexane-1-carboxylic acid (CAS No. 2228646-00-0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing treatments in various medical fields.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.